Cas no 2287273-42-9 (2-Methyl-2-(1-phenylmethoxycarbonyl-3,6-dihydro-2H-pyridin-4-yl)propanoic acid)

• Product Name: 2-Methyl-2-(1-phenylmethoxycarbonyl-3,6-dihydro-2H-pyridin-4-yl)propanoic acid
• CAS No: 2287273-42-9
• MF: C₁₇H₂₁NO₄
• MW: 303.35294508934
• CID: 5935263
• PubChem ID: 137944065
• Update Time: 2025-11-06

2-Methyl-2-(1-phenylmethoxycarbonyl-3,6-dihydro-2H-pyridin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2287273-42-9
• 2-{1-[(benzyloxy)carbonyl]-1,2,3,6-tetrahydropyridin-4-yl}-2-methylpropanoic acid
• 2-Methyl-2-(1-phenylmethoxycarbonyl-3,6-dihydro-2H-pyridin-4-yl)propanoic acid
• EN300-6748079

• Inchi： 1S/C17H21NO4/c1-17(2,15(19)20)14-8-10-18(11-9-14)16(21)22-12-13-6-4-3-5-7-13/h3-8H,9-12H2,1-2H3,(H,19,20)
• InChI Key： UMYOVVYTWQOGNU-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)C1=CCN(C(=O)OCC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 303.14705815g/mol
• Monoisotopic Mass: 303.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-Methyl-2-(1-phenylmethoxycarbonyl-3,6-dihydro-2H-pyridin-4-yl)propanoic acid

Introduction to 2-Methyl-2-(1-phenylmethoxycarbonyl-3,6-dihydro-2H-pyridin-4-yl)propanoic acid (CAS No: 2287273-42-9)

2-Methyl-2-(1-phenylmethoxycarbonyl-3,6-dihydro-2H-pyridin-4-yl)propanoic acid, identified by its CAS number 2287273-42-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a pyridine core appended with various functional groups. The presence of a methyl group at the alpha position and a phenylmethoxycarbonyl (PMOC) group further enhances its synthetic utility and potential biological activity.

The structural motif of 2-Methyl-2-(1-phenylmethoxycarbonyl-3,6-dihydro-2H-pyridin-4-yl)propanoic acid positions it as a valuable intermediate in the synthesis of more complex pharmacophores. The pyridine ring, particularly the 4-position substituent, is a common scaffold in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The PMOC group, on the other hand, serves as a protecting group for carboxylic acids and is frequently employed in multi-step synthetic routes to ensure regioselectivity and stability during chemical transformations.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutics. Pyridine derivatives, in particular, have been extensively studied for their role in modulating various biological pathways. For instance, compounds with similar structural features have been investigated for their potential applications in treating neurological disorders, inflammation, and metabolic diseases. The CAS No: 2287273-42-9 compound represents an interesting case study in how structural modifications can influence biological activity.

In the context of modern synthetic methodologies, 2-Methyl-2-(1-phenylmethoxycarbonyl-3,6-dihydro-2H-pyridin-4-yl)propanoic acid exemplifies the integration of classical organic chemistry principles with cutting-edge techniques such as transition-metal catalysis and flow chemistry. The synthesis of this compound often involves multi-component reactions (MCRs) or cross-coupling strategies that enhance efficiency and yield. These approaches are particularly relevant in industrial settings where scalability and cost-effectiveness are critical factors.

The pharmacological potential of 2-Methyl-2-(1-phenylmethoxycarbonyl-3,6-dihydro-2H-pyridin-4-yl)propanoic acid has not been exhaustively explored but warrants further investigation. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on certain enzymes implicated in disease pathways. For example, modifications at the PMOC group or the pyridine ring could lead to novel inhibitors of proteases or kinases. Such findings align with broader trends in medicinal chemistry where structure-based drug design plays a pivotal role.

The role of computational chemistry in elucidating the properties of CAS No: 2287273-42-9 compounds cannot be overstated. Molecular modeling techniques allow researchers to predict binding affinities, metabolic stability, and other key pharmacokinetic parameters before conducting costly experimental validations. This synergy between computational and experimental approaches accelerates the drug discovery pipeline significantly. Furthermore, green chemistry principles are increasingly being incorporated into synthetic protocols for this class of compounds to minimize environmental impact while maintaining high yields.

The versatility of 2-Methyl-2-(1-phenylmethoxycarbonyl-3,6-dihydro-2H-pyridin-4-y l)propanoic acid extends beyond pharmaceutical applications; it also finds utility in agrochemical research where similar heterocyclic scaffolds are employed to develop novel pesticides or herbicides. The ability to functionalize multiple sites on the molecule allows chemists to fine-tune its properties for specific applications. This adaptability underscores why such intermediates are indispensable tools in synthetic organic chemistry.

Future directions for research on CAS No: 2287273-42-9 may include exploring its role as a building block for peptidomimetics—molecules designed to mimic peptide functions but with improved stability and bioavailability. The pyridine core can be strategically positioned within these mimics to enhance interactions with target proteins. Additionally, exploring its derivatives as catalysts or ligands in asymmetric synthesis could open new avenues for industrial applications.

In summary,2-Methyl -2-(1 - phenylmethoxycarbonyl - 3 , 6 - dihydro - 2 H - pyridin - 4 - y l ) propanoic acid ( CAS No : 2287273 - 42 - 9) is a multifaceted compound with significant potential across multiple domains of chemical research and application. Its unique structural features make it an attractive candidate for further exploration in drug discovery, materials science, and industrial chemistry. As synthetic methodologies continue to evolve, compounds like this will undoubtedly play an integral role in shaping the future of chemical innovation.